4-Cyclohexyl-4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine

• CAS No.: 312638-92-9
• Molecular Formula: C14H24N4
• Molecular Weight: 248.37 g/mol
• IUPAC Name: 4-cyclohexyl-4-(1,2,4-triazol-1-ylmethyl)piperidine
• InChI: InChI=1S/C14H24N4/c1-2-4-13(5-3-1)14(6-8-15-9-7-14)10-18-12-16-11-17-18/h11-13,15H,1-10H2
• InChI Key: BDAJCEHKRPQTJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2(CCNCC2)CN3C=NC=N3

Description

4-Cyclohexyl-4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine is a useful research compound. Its molecular formula is C14H24N4 and its molecular weight is 248.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of trifluoroacetic acid/dichloromethane/water (1:1:0.1, 10 mL) is added 4-cyclohexyl-4-[1,2,4]triazole-1-ylmethyl-piperidine-1-carboxylic acid tert-butyl ester, 3, (3.5 g, 10 mmol) which was obtained in the procedure herein above and the reaction mixture is allowed to stir for 30 to 60 minutes. The reaction solution is then concentrated in vacuo and partitioned between aqueous NaHCO3 and EtOAc. The organic phase is concentrated in vacuo and the crude product purified by HPLC over silica gel to afford the desired product.